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Compound of Interest

Compound Name: 3-Oxetyl tosylate

Cat. No.: B8518307 Get Quote

An In-Depth Technical Guide to 3-Oxetyl
Tosylate
This guide provides a comprehensive overview of 3-Oxetyl tosylate, a valuable reagent in

organic synthesis, particularly for researchers, scientists, and professionals in drug

development. It covers its chemical structure, IUPAC name, physicochemical properties, a

detailed experimental protocol for its synthesis, and its primary applications.

Chemical Structure and IUPAC Name
3-Oxetyl tosylate, also known as 3-oxetanyl p-toluenesulfonate, is an organic compound

featuring a four-membered oxetane ring linked to a tosylate group. The tosylate group is a good

leaving group, making this compound a useful intermediate for introducing the oxetane moiety

into other molecules through nucleophilic substitution reactions.[1][2][3]
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Image Source: PubChem CID 20481468

IUPAC Name: oxetan-3-yl 4-methylbenzenesulfonate[4]

Synonyms: 3-Oxetanyl p-toluenesulfonate, p-Toluenesulfonic Acid 3-Oxetanyl Ester

Physicochemical Properties
A summary of the key physicochemical properties of 3-Oxetyl tosylate is presented in the

table below for easy reference and comparison.

Property Value Source

CAS Number 26272-83-3 [4]

Molecular Formula C₁₀H₁₂O₄S [4]

Molecular Weight 228.27 g/mol [4]

Appearance
White to Orange to Green

powder to crystal

Melting Point

83.0 to 90.0 °C (86-88 °C

reported in a specific

synthesis)

[5]

Purity >98.0% (GC)
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Experimental Protocol: Synthesis of 3-Oxetyl
Tosylate
The following protocol details the synthesis of 3-Oxetyl tosylate from 3-hydroxyoxetane and p-

toluenesulfonyl chloride.[5]

Materials:

3-hydroxyoxetane (unpurified, containing 3.4 moles)

p-toluenesulfonyl chloride (technical grade, 743 g, 3.9 moles)

Sodium hydroxide (218 g, 5.45 moles)

Water

Ice bath

Procedure:

A stirred suspension of 315 g of unpurified 3-hydroxyoxetane and 743 g of p-toluenesulfonyl

chloride in 600 mL of water is prepared.

A solution of 218 g of sodium hydroxide in 225 mL of water is added dropwise to the

suspension over a period of 25 minutes.

The reaction is exothermic, and an ice bath is used to maintain the reaction temperature

below 70°C.

After the addition is complete, the exothermic reaction is allowed to subside for 10 minutes.

The cooling bath is then removed, and the reaction mixture is allowed to cool to 40°C over a

1-hour period.

The product is isolated by filtration.

The isolated product is washed with four 200 mL portions of warm water (45°-55°C).
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The final product is air-dried to yield 730 g (94% yield) of 3-oxetyl tosylate with a melting

point of 86°-88°C.

Visualization of the Synthetic Pathway
The following diagram illustrates the synthesis of 3-Oxetyl tosylate from 3-hydroxyoxetane.

Caption: Synthetic pathway for 3-Oxetyl Tosylate.

Applications in Research and Development
3-Oxetyl tosylate serves as a key intermediate in synthetic chemistry.[1] Its primary utility lies

in its ability to act as an electrophile in nucleophilic substitution reactions, allowing for the

introduction of the oxetane ring into a variety of molecular scaffolds. The oxetane moiety is of

significant interest in medicinal chemistry as it can improve physicochemical properties such as

solubility and metabolic stability of drug candidates. Furthermore, this compound is utilized in

polymer science for the formulation of specialty polymers, where it can enhance properties like

flexibility and thermal stability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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